Cas no 198135-28-3 (ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate)

• Product Name: ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate
• CAS No: 198135-28-3
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• CID: 908434
• PubChem ID: 5325762
• Update Time: 2025-04-19

ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl-methyl-5-methyl-3,4-isoxazole dicarboxylate
• 3-O-ethyl 4-O-methyl 5-methyl-1,2-oxazole-3,4-dicarboxylate
• 3,4-Isoxazoledicarboxylic acid,5-methyl-,3-ethyl 4-methyl ester
• 5-methylisoxazole-3,4-dicarboxylic acid-3-ethyl-4-methyl ester
• 3,4-Isoxazoledicarboxylic acid, 5-Methyl-, 3-ethyl 4-Methyl ester
• 198135-28-3
• InChI=1/C9H11NO5/c1-4-14-9(12)7-6(8(11)13-3)5(2)15-10-7/h4H2,1-3H
• DTXSID60416047
• 3-Ethyl 4-methyl 5-methylisoxazole-3,4-dicarboxylate

• Inchi： 1S/C9H11NO5/c1-4-14-9(12)7-6(8(11)13-3)5(2)15-10-7/h4H2,1-3H3
• InChI Key： HSIQYPVEKFLRCQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 213.06400
• Monoisotopic Mass: 213.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 283.8°C at 760 mmHg
• Flash Point: 125.5°C
• Refractive Index: 1.482
• PSA: 78.63000
• LogP: 0.94630